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Compound of Interest

3-O-Acetyl-16alpha-
Compound Name:
hydroxytrametenolic acid

CAS No.: 168293-13-8

Cat. No.: B2386416

Get Quote

Executive Summary & Compound Profile

3-0-Acetyl-16a-hydroxytrametenolic acid (CAS: 168293-13-8) is a critical lanostane-type
triterpenoid found in the dried sclerotia of Poria cocos (Wolfiporia cocos), a fungus fundamental
to Traditional Chinese Medicine (TCM) and modern pharmacological research.[1]

Unlike the more common pachymic acid, this compound serves as a specific marker for
evaluating the anti-inflammatory and gut-barrier protective properties of Poria extracts.[1] Its
structural specificity—distinguished by the acetylation at C-3 and hydroxylation at C-16—
requires precise analytical standards to avoid confusion with its dehydro-analog (3-O-Acetyl-
16a-hydroxydehydrotrametenolic acid).[1]
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Property Specification

CAS Number 168293-13-8
(2R)-2-[(3S,10S,13R,14R,16R,17R)-3-
acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-

IUPAC Name 2,3,5,6,7,11,12,15,16,17-decahydro-1H-
cyclopenta[a]phenanthren-17-yl]-6-methylhept-
5-enoic acid

Formula C32H500s

Molecular Weight 514.74 g/mol

Classification

Lanostane Triterpenoid

Key Bioactivity

Glucocorticoid receptor (GR) agonist; NF-kB
pathway inhibition [1].[1][2][3][4]

Supplier Comparison & Selection Guide

The market for this specific triterpenoid is dominated by specialized phytochemical

manufacturers rather than broad-spectrum catalog houses.[1] Based on peer-reviewed

literature usage and certificate of analysis (COA) transparency, suppliers are categorized into

Primary Manufacturers (Source of Origin) and Global Distributors.

Tier 1: Primary Manufacturers (Validated in Literature)

These suppliers are frequently cited in metabolomics and pharmacological studies (e.g.,

Frontiers in Pharmacology, J. Agric.[1] Food Chem.[1][4][5]) as the source of reference

standards.
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) Purity Documentatio
Supplier Grade - Best For
Specification n
Method
Chengdu Push Reference HPLC, MS, o ]
) >98.0% (HPLC) Validation (Cited
Bio-technology Standard NMR, COA ]
in [2])
Baoji Herbest Reference HPLC, H-NMR, Routine QC
_ >98.0% S
Bio-Tech Standard COA (Cited in [3])
Jiangsu Yongjian  Reference ]
>98.0% HPLC, COA Bulk Sourcing
Pharm Standard

Tier 2: Global Distributors (Research Grade)

These entities often repackage or source from primary manufacturers but offer easier logistics

for Western researchers.[1]

Supplier Catalog # Purity Pack Sizes Notes
Good for small-
5mg, 10mg, .
ChemFaces CFN90804 >98% 20 scale bioassays.
mg
[1]
Verify batch
ALB Technology ALB-RS-07967 95% - 98% 10mg purity before use.
[1]
MedChemExpres High availability
HY-N2088 298% 5mg, 10mg )
S in US/EU.[1]
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Critical Warning: Do not confuse this compound with 3-O-Acetyl-16a-
hydroxydehydrotrametenolic acid (CAS: 168293-14-9).[1] The "dehydro" version contains an
additional double bond at C-7/C-8 or C-8/C-9.[1] Always verify the molecular weight (514.74 vs
512.72) upon receipt.

Technical Specifications & Experimental Protocols
Handling and Storage[1][7]

e Physical State: White to off-white powder.[1]
» Solubility: Soluble in Methanol, Ethanol, DMSO.[1] Poorly soluble in water.[1]
o Stability: Sensitive to light and heat.[1]

o Solid State:[1] Store at -20°C, desiccated, protected from light (24 months).

o Solution: Stable in Methanol at 4°C for <1 week; -80°C for 3 months.

Validated HPLC Quantification Protocol

This protocol is adapted from Li et al. (2019) and Frontiers in Pharmacology (2021) for the
separation of Poria cocos triterpenoids [2, 4].[1]

System: Waters ACQUITY UPLC or Agilent 1260 HPLC Column: C18 Reverse Phase (e.g.,
Waters BEH C18, 2.1 x 100 mm, 1.7 um OR InertSustain C18, 4.6 x 250 mm, 5 pum)

Mobile Phase:
o Solvent A: Acetonitrile (ACN)[6]
e Solvent B: 0.1% Formic Acid in Water[1][6][7]

Gradient Elution Program:
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% Solvent B (0.1%

Time (min) % Solvent A (ACN) FA) Flow Rate
0.0 51 49 1.0 mL/min
5.0 51 49 1.0 mL/min
30.0 72 28 1.0 mL/min
37.0 86 14 1.0 mL/min
47.0 100 0 1.0 mL/min

| 50.0 | 100 | O | 1.0 mL/min |[1][7]

Detection:

o Wavelength: 210 nm (Triterpenoid backbone absorption) and 245 nm.[1][7]
e Retention Time: Approx. 32-35 min (dependent on column dimensions).[1]
System Suitability Criteria:

¢ Resolution (Rs): > 1.5 between 3-O-Acetyl-16a-hydroxytrametenolic acid and Pachymic acid.

[1]
e Tailing Factor: 0.8 — 1.2.[1]

e RSD (Area): < 2.0% for n=5 injections.[1]

Visualized Workflows
Quality Control Workflow for Reference Standard
Verification

This diagram outlines the decision logic for validating a purchased standard before use in

critical assays.
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Caption: Workflow for incoming inspection of triterpenoid reference standards to ensure

exclusion of dehydro-analogs.

Biological Mechanism of Action

Understanding the pathway is crucial for researchers using this standard for bioactivity assays.

[1]
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3-O-Acetyl-16a- Reduces Inflammation

hydroxytrametenolic acid

Click to download full resolution via product page

Caption: Signaling pathway whereby 3-O-Acetyl-16a-hydroxytrametenolic acid exerts anti-

inflammatory effects in intestinal epithelium [1].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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